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Compound of Interest

Compound Name: ML 297

Cat. No.: B609137 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ML297 is a potent and selective activator of G-protein-coupled inwardly-rectifying potassium

(GIRK) channels, specifically those containing the GIRK1 subunit.[1] It is a valuable tool for

studying the physiological roles of these channels and for investigating their therapeutic

potential in conditions such as epilepsy.[1][2] Proper preparation of stock solutions is critical for

ensuring accurate and reproducible experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of ML297 stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of ML297 is presented in the table below.

Property Value Citations

Molecular Weight 328.32 g/mol [3][4][5]

Formula C₁₇H₁₄F₂N₄O [3]

Appearance White to off-white solid powder [3][4][6]

Purity ≥98% (HPLC)
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Solubility
ML297 exhibits good solubility in common organic solvents but has limited aqueous solubility.

[2] The choice of solvent will depend on the specific experimental application. For most in vitro

studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent. For in vivo applications,

specific formulations are required to ensure solubility and bioavailability.

Solvent/Formulatio
n

Maximum
Concentration

Notes Citations

DMSO
Up to 250 mg/mL

(761.45 mM)

Sonication or warming

may be required. Use

of fresh, anhydrous

DMSO is

recommended as it is

hygroscopic.

[3][5][6][7]

Ethanol Up to 50 mM

Warming may be

necessary to fully

dissolve the

compound.

[5]

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline

2 mg/mL (6.09 mM)

Sonication is

recommended.

Suitable for in vivo

use.

[3][6]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL (6.34

mM)

Suitable for in vivo

use.
[6]

10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (6.34

mM)

Suitable for in vivo

use.
[6]

Experimental Protocol: Preparation of a 10 mM
ML297 Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of ML297 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

ML297 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes

Vortex mixer

Sonicator (optional)

Procedure:

Determine the required mass of ML297:

The molecular weight of ML297 is 328.32 g/mol .

To prepare a 10 mM (0.010 mol/L) stock solution, you will need to dissolve 3.2832 mg of

ML297 in 1 mL of DMSO.

Use the following formula to calculate the required mass for your desired volume: Mass

(mg) = Desired Volume (mL) x 10 (mM) x 0.32832 (mg/mL/mM)

Weigh the ML297 powder:

Using a calibrated analytical balance, carefully weigh the calculated amount of ML297

powder.

Transfer the powder to an appropriate sterile microcentrifuge tube or amber glass vial.

Add the solvent:
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Add the calculated volume of anhydrous DMSO to the tube or vial containing the ML297

powder.

Dissolve the compound:

Tightly cap the tube or vial.

Vortex the solution until the powder is completely dissolved.

If necessary, briefly sonicate the solution in a water bath to aid dissolution.[3][6] Gentle

warming can also be applied.[5]

Storage:

Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month).[3][6]

Workflow for ML297 Stock Solution Preparation

Workflow for ML297 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing an ML297 stock solution.

Safety Precautions
ML297 is intended for research use only.
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Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound and its solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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